Cas no 2097859-80-6 (N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide)
N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide
- N-[1-(thiophen-3-ylmethyl)pyrrolidin-3-yl]cyclopentanecarboxamide
-
- Inchi: 1S/C15H22N2OS/c18-15(13-3-1-2-4-13)16-14-5-7-17(10-14)9-12-6-8-19-11-12/h6,8,11,13-14H,1-5,7,9-10H2,(H,16,18)
- InChI Key: NFNOSFCCABXHTQ-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)CN1CCC(C1)NC(C1CCCC1)=O
Computed Properties
- Exact Mass: 278.14528450 g/mol
- Monoisotopic Mass: 278.14528450 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 60.6
- Molecular Weight: 278.4
N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6561-7658-2μmol |
N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide |
2097859-80-6 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7658-5μmol |
N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide |
2097859-80-6 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7658-10μmol |
N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide |
2097859-80-6 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7658-20μmol |
N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide |
2097859-80-6 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7658-1mg |
N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide |
2097859-80-6 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7658-2mg |
N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide |
2097859-80-6 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7658-3mg |
N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide |
2097859-80-6 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7658-4mg |
N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide |
2097859-80-6 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7658-5mg |
N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide |
2097859-80-6 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7658-10mg |
N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide |
2097859-80-6 | 10mg |
$79.0 | 2023-09-08 |
N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide
N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide: A Comprehensive Overview of CAS No. 2097859-80-6
N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide, with the CAS number 2097859-80-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopentanecarboxamides, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the thiophen-3-yl and pyrrolidin-3-yl moieties, contribute to its distinct pharmacological properties.
The chemical structure of N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide consists of a cyclopentane ring linked to an amide group, which is further attached to a pyrrolidine ring substituted with a thiophene moiety. This combination of functional groups provides a rich platform for exploring various biological activities, such as anti-inflammatory, analgesic, and neuroprotective effects. Recent studies have highlighted the potential of this compound in modulating key signaling pathways involved in inflammation and pain.
In terms of its synthesis, N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide can be prepared through a multi-step process involving the reaction of cyclopentanecarbonyl chloride with an appropriately substituted pyrrolidine derivative. The synthesis typically involves the formation of an intermediate amide followed by further functionalization to introduce the thiophene moiety. The detailed synthetic route has been optimized to ensure high yields and purity, making it suitable for both laboratory-scale and potential industrial production.
The biological evaluation of N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide has revealed promising results in various in vitro and in vivo models. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated analgesic properties by reducing pain responses in animal models of nociception. These findings suggest that N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide could be a valuable lead compound for the development of new therapeutic agents targeting inflammatory and pain-related disorders.
The mechanism of action of N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide is believed to involve the modulation of multiple signaling pathways. Research has indicated that it may act by inhibiting the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and immune responses. Furthermore, it has been shown to affect the expression and activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial for the biosynthesis of pro-inflammatory mediators.
Beyond its anti-inflammatory and analgesic properties, recent studies have also explored the neuroprotective potential of N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide. In vitro experiments using neuronal cell cultures have demonstrated that this compound can protect against oxidative stress-induced cell death by scavenging reactive oxygen species (ROS) and upregulating antioxidant defense mechanisms. These findings suggest that it may have therapeutic applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide has been investigated to assess its suitability for clinical development. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and shows good bioavailability. It is metabolized primarily by cytochrome P450 enzymes, with major metabolites being identified and characterized.
Toxicity studies conducted on N-{1-[(thiophen-3-y l)methyl]pyrrolidin - 3 - yl } cyclo pent ane car box amide strong > have demonstrated that it is generally well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models at doses up to several times higher than those required for pharmacological activity. These findings support its safety profile and potential for further clinical evaluation. p > < p >In conclusion ,< strong >N - { 1 - [ ( thi ophen - 3 - yl ) methyl ] py rro lid in - 3 - yl } cyclo pent ane car box amide strong > (CAS No . 2097859 - 80 - 6) represents a promising compound with diverse biological activities . Its unique structural features , combined with its favorable pharmacokinetic profile and safety profile , make it an attractive candidate for further development as a therapeutic agent . Ongoing research continues to explore its potential applications in treating inflammatory , pain - related , and neurodegenerative disorders . p > article > response >
2097859-80-6 (N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}cyclopentanecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)